N-(3-acetylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C24H26N4O3/c1-16-5-3-7-20(13-16)23-26-24(31-27-23)18-9-11-28(12-10-18)15-22(30)25-21-8-4-6-19(14-21)17(2)29/h3-8,13-14,18H,9-12,15H2,1-2H3,(H,25,30)
• InChI Key: ZSVBHOZBRKJUBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3CCN(CC3)CC(=O)NC4=CC=CC(=C4)C(=O)C
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

N-(3-acetylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide is a useful research compound. Its molecular formula is C24H26N4O3 and its molecular weight is 418.497. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Potential

N-substituted acetamide derivatives, incorporating structures like 1,3,4-oxadiazole and piperidine, have shown promising antibacterial activity. A study focused on synthesizing such compounds and evaluating their effectiveness against various bacterial strains, including Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis. The synthesized compounds displayed moderate inhibitory effects, with some being particularly active against Gram-negative bacteria. One compound, characterized by a 2-methylphenyl group, was identified as a notably active growth inhibitor across several strains, highlighting the potential of these derivatives as antibacterial agents (Iqbal et al., 2017).

Enzyme Inhibition and Binding Studies

Research into the enzyme inhibition capabilities of 1,3,4-oxadiazole compounds linked with azinane and acetamide suggests their potential in treating enzymatic diseases. These compounds were synthesized using environmentally friendly methods and tested for their ability to inhibit acetylcholinesterase (AChE) and urease, showing promising results. Molecular docking and BSA binding studies further supported their potential, revealing hydrophobic interactions and favorable binding energies, suggesting these compounds could be effective in managing diseases related to these enzymes (Rehman et al., 2018).

Antimicrobial and Hemolytic Activities

Another study synthesized a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives to investigate their antimicrobial efficacy. These compounds were tested against various microbial species, showing activity to varying degrees. Some derivatives exhibited significant antimicrobial properties, with notable effectiveness against specific microbial strains. The research also assessed the hemolytic activity of these compounds, providing insights into their cytotoxicity and potential as antimicrobial agents with reduced toxicity (Gul et al., 2017).